2-(3-(1H-pyrazol-4-yl)phenyl)acetic acid

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-[3-(1H-pyrazol-4-yl)phenyl]acetic acid
• InChI: InChI=1S/C11H10N2O2/c14-11(15)5-8-2-1-3-9(4-8)10-6-12-13-7-10/h1-4,6-7H,5H2,(H,12,13)(H,14,15)
• InChI Key: URSYEFFCGHTXMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CNN=C2)CC(=O)O

Description

2-(3-(1H-pyrazol-4-yl)phenyl)acetic acid is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaOH (57 g, 1.43 mol) was added to a solution of ethyl [3-(1H-pyrazol-4-yl)phenyl]acetate (110 g, 0.478 mol) in H2O/THF/MeOH (250 mL/250 mL/250 mL). The mixture was stirred at room temperature for 3 hours. The mixture was concentrated in vacuo and the pH was adjusted to 3 to 4 via the addition of 3 M HCl, The solid was collected via filtration and dried to afford [3-(1H-pyrazol-4-yl)phenyl]acetic acid. MS ESI calcd. for C11H11N2O2 [M+H]+ 203. found 203. 1H-NMR (500 MHz, DMSO-d6) δ: 7.94 (s, 2H), 7.41-7.24 (m, 2H), 7.13 (t, J=7.6 Hz, 1H), 6.99 (d, J=7.6 Hz, 1H), 3.13 (s, 2H).